N-(4-cyano-2,5-dimethylpyrazol-3-yl)-2-fluorobenzamide

• CAS RN: 773140-12-8
• Molecular Formula: C13H11FN4O
• Molecular Weight: 258.25 g/mol
• IUPAC Name: N-(4-cyano-2,5-dimethylpyrazol-3-yl)-2-fluorobenzamide
• InChI: InChI=1S/C13H11FN4O/c1-8-10(7-15)12(18(2)17-8)16-13(19)9-5-3-4-6-11(9)14/h3-6H,1-2H3,(H,16,19)
• InChI Key: DIDIQNWVFHJHMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C#N)NC(=O)C2=CC=CC=C2F)C

Description

N-(4-cyano-2,5-dimethylpyrazol-3-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C13H11FN4O and its molecular weight is 258.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile (10 g, 73.4 mmole) was suspended in pyridine (90 ml) and 2-fluorobenzoyl chloride was added dropwise while cooling the reaction mixture on an ice bath. The mixture reaction was stirred overnight at room temperature. Most of the pyridine was removed and 100 ml of cold water was added to precipitate the product. The product was isolated by filtration, washed with cold water and a small amount of cold ethanol, and dried under vacuum to obtain 9.15 g of product (yield: 50%).